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Compound of Interest

Compound Name: 3-(Chloromethyl)benzaldehyde

Cat. No.: B1290163

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
(Chloromethyl)benzaldehyde. It is intended to be a valuable resource for researchers and
professionals involved in organic synthesis and drug development, offering detailed data,
experimental methodologies, and a relevant synthetic workflow.

Core Physical Properties

3-(Chloromethyl)benzaldehyde is a substituted aromatic aldehyde with the chemical formula
CsH7CIO. It serves as a versatile intermediate in the synthesis of various organic compounds.
[1] The physical properties of 3-(Chloromethyl)benzaldehyde are summarized in the table
below. It is important to note that there is conflicting information regarding its physical state at
room temperature, with some sources describing it as a liquid and others as a solid.[2][3] This
suggests that its melting point is close to ambient temperatures.
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Property Value Source(s)
Molecular Weight 154.59 g/mol [1114]

CAS Number 77072-00-5 [1][4]
IUPAC Name 3-(chloromethyl)benzaldehyde [1114]
Physical Form Pale yellow liquid or solid [2][3]
Boiling Point 64.5 °C at 0.13 Torr [2]

Density 1.200 + 0.06 g/cm? (Predicted) [2]

Melting Point Data not available

Data not available for specific
Solubili solvents. Expected to be
olubility . .
soluble in common organic

solvents.

Experimental Protocols

Accurate determination of physical properties is crucial for the successful design and execution
of chemical reactions. Below are detailed, generalized methodologies for determining the
boiling and melting points of organic compounds like 3-(Chloromethyl)benzaldehyde.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a common and effective technique for its determination.

Materials:

Thiele tube

High-boiling point oil (e.g., mineral oil or silicone oil)

Thermometer (calibrated)

Capillary tube (sealed at one end)
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o Small test tube (fusion tube)

e Bunsen burner or other heat source

e Stand and clamp

Procedure:

« Fill the Thiele tube with a suitable high-boiling point oil to a level just above the side arm.
¢ Place a small amount of 3-(Chloromethyl)benzaldehyde into the small test tube.

« Invert the sealed capillary tube and place it into the test tube containing the sample, with the
open end submerged in the liquid.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

o Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is
above the sample.

o Gently heat the side arm of the Thiele tube with a small flame. The shape of the tube
promotes convection currents, ensuring uniform heating of the oil.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

» Continue gentle heating until a steady stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube. Record this temperature.

Determination of Melting Point (Mel-Temp Apparatus)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. A sharp melting point range is often indicative of a pure compound.
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Materials:

Mel-Temp apparatus or similar melting point apparatus

Capillary tubes (open at both ends)

Sample of 3-(Chloromethyl)benzaldehyde (if in solid form)

Spatula
Procedure:
« If the sample is crystalline, finely crush it into a powder.

o Tap the open end of a capillary tube into the powdered sample to pack a small amount (2-3
mm in height) into the bottom of the tube.

o Tap the bottom of the capillary tube on a hard surface to ensure the sample is tightly packed.
e Place the capillary tube into the sample holder of the Mel-Temp apparatus.

e Turn on the apparatus and adjust the heating rate. For an unknown sample, a rapid heating
rate can be used to determine an approximate melting range.

e For an accurate measurement, repeat the process with a fresh sample, heating rapidly to
about 10-15 °C below the approximate melting point, then reduce the heating rate to 1-2 °C
per minute.

e Observe the sample through the magnifying lens.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the entire sample has completely melted (the end of the
melting range).

e The melting point is reported as this range.
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Synthetic Workflow: Wittig Reaction

3-(Chloromethyl)benzaldehyde is a valuable starting material in organic synthesis. One
common application is in the Wittig reaction to produce stilbene derivatives.[5] The Wittig
reaction involves the reaction of an aldehyde or ketone with a phosphorus ylide to form an
alkene.[6]
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Caption: Wittig reaction workflow for stilbene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties and Synthetic
Utility of 3-(Chloromethyl)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290163#physical-properties-of-3-chloromethyl-
benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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